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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound identified

as A-77003. Through database cross-referencing, A-77003 has been identified as 4-

Nitrobenzanilide (PubChem CID: 77003). This document details its chemical structure,

physicochemical properties, and synthesis.

It is critical to note that while the chemical aspects of 4-Nitrobenzanilide are well-documented,

there is a significant lack of publicly available information regarding its specific biological

activity, mechanism of action, and effects on signaling pathways. The predominant role of 4-

Nitrobenzanilide in the scientific literature is that of a chemical intermediate in the synthesis of

more complex molecules. While derivatives of 4-nitrobenzamide have been explored for

potential antimicrobial and anti-inflammatory properties, this guide will focus on the known data

for the core compound, 4-Nitrobenzanilide, and will clearly indicate where data is unavailable.

Core Compound Structure and Properties
4-Nitrobenzanilide is a benzamide derivative characterized by a nitro group substituted on one

of the phenyl rings.

Chemical Structure:
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IUPAC Name: 4-nitro-N-phenylbenzamide[1]

Molecular Formula: C₁₃H₁₀N₂O₃[1]

CAS Number: 3460-11-5[1]

SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)--INVALID-LINK--[O-][1]

InChI Key: KCBREZOWOLOPLW-UHFFFAOYSA-N[1]

Physicochemical Properties:

The following table summarizes the key physicochemical properties of 4-Nitrobenzanilide.

Property Value Reference

Molecular Weight 242.23 g/mol [1]

Monoisotopic Mass 242.06914219 Da [1]

Melting Point 199.0 to 203.0 °C [2]

Boiling Point 327 °C at 760 mmHg [2]

Solubility Soluble in DMSO. [3]

LogP 3.44330 [2]

Appearance Solid powder [3]

Synthesis of 4-Nitrobenzanilide
4-Nitrobenzanilide is typically synthesized via the acylation of aniline with 4-nitrobenzoic acid or

its derivatives. A common laboratory-scale synthesis involves the reaction of aniline with 4-

nitrobenzoyl chloride.

Experimental Protocol: Synthesis via Acylation

This protocol describes a general method for the synthesis of 4-Nitrobenzanilide.

Materials:
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Aniline

4-Nitrobenzoyl chloride

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)

Brine

Anhydrous sodium sulfate

Ethanol (for recrystallization)

Procedure:

Dissolve aniline in dichloromethane in a round-bottom flask equipped with a magnetic stirrer

and under an inert atmosphere.

Cool the solution in an ice bath.

Add pyridine to the solution.

Slowly add a solution of 4-nitrobenzoyl chloride in dichloromethane to the cooled aniline

solution.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitor by TLC).

Upon completion, wash the reaction mixture sequentially with dilute hydrochloric acid, water,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by recrystallization from a suitable solvent such as ethanol to yield

4-Nitrobenzanilide as a solid.

Logical Workflow for Synthesis:

Reactants
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Figure 1. Synthesis workflow for 4-Nitrobenzanilide.

Biological Activity and Mechanism of Action
As of the date of this guide, there is a notable absence of comprehensive, publicly available

data on the specific biological activity of 4-Nitrobenzanilide. The compound is primarily utilized

as a chemical intermediate for the synthesis of other molecules.

Some studies have investigated the biological activities of derivatives of 4-nitrobenzamide. For

instance, certain Schiff base derivatives have been synthesized and evaluated for in vitro

antimicrobial activity[4]. Additionally, derivatives of a structurally related compound, 4-nitro-2-

phenoxymethanesulphonanilide (Nimesulide), have been studied for anti-inflammatory
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activity[5]. However, these studies do not provide direct evidence of the biological activity of 4-

Nitrobenzanilide itself.

Quantitative Data (IC₅₀, Kᵢ, etc.):

No reliable quantitative data such as IC₅₀ or Kᵢ values for the biological activity of 4-

Nitrobenzanilide could be identified in the public domain.

Signaling Pathways:

There is no available information to suggest that 4-Nitrobenzanilide directly modulates any

specific signaling pathways.

Experimental Protocols for Biological Evaluation
Due to the lack of published studies on the specific biological activity of 4-Nitrobenzanilide,

detailed experimental protocols for its biological evaluation are not available. However, based

on the activities of its derivatives, the following are examples of general experimental

approaches that could be employed to screen for potential biological activity.

General Protocol for In Vitro Anti-Inflammatory Screening (Nitric Oxide Inhibition Assay):

Cell Culture: Culture a suitable macrophage cell line (e.g., RAW 264.7) in appropriate media.

Cell Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of 4-Nitrobenzanilide

(dissolved in a suitable solvent like DMSO) for a specified pre-incubation period.

Inflammatory Stimulation: Induce an inflammatory response by adding lipopolysaccharide

(LPS) to the cell culture media.

Incubation: Incubate the cells for 24 hours.

Nitrite Measurement: Measure the accumulation of nitrite (a stable product of nitric oxide) in

the culture supernatant using the Griess reagent.
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Data Analysis: Calculate the percentage of nitric oxide inhibition for each concentration of the

test compound and determine the IC₅₀ value.

Workflow for a Hypothetical Anti-Inflammatory Screening:

Assay Setup

Treatment and Stimulation

Data Acquisition

Data Analysis

Culture RAW 264.7 Macrophages

Seed Cells in 96-well Plates

Add 4-Nitrobenzanilide

Stimulate with LPS

Incubate for 24h

Perform Griess Assay on Supernatant

Calculate NO Inhibition & IC₅₀
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Figure 2. Hypothetical workflow for anti-inflammatory screening.

Conclusion
Compound A-77003, identified as 4-Nitrobenzanilide, is a well-characterized chemical entity

with established synthesis routes. Its primary utility, based on current public knowledge, is as a

precursor in the synthesis of more complex organic molecules. For researchers and drug

development professionals, it is crucial to recognize the significant gap in the understanding of

the inherent biological activity of 4-Nitrobenzanilide itself. Future research would be necessary

to elucidate any potential pharmacological effects and mechanisms of action of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Nitrobenzanilide | C13H10N2O3 | CID 77003 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3393-96-2(4'-Nitrobenzanilide) | Kuujia.com [kuujia.com]

3. nanobioletters.com [nanobioletters.com]

4. ijpbs.com [ijpbs.com]

5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Compound A-77003 (4-
Nitrobenzanilide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664747#a-77003-compound-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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